molecular formula C5H7N3O B1315867 1-methyl-1H-pyrazole-4-carboxamide CAS No. 89280-01-3

1-methyl-1H-pyrazole-4-carboxamide

Cat. No. B1315867
CAS RN: 89280-01-3
M. Wt: 125.13 g/mol
InChI Key: JHAHAUYJIIKYIC-UHFFFAOYSA-N
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Description

1-Methyl-1H-pyrazole-4-carboxamide is a compound that falls under the category of pyrazole carboxamides . It has a molecular weight of 140.14 . The IUPAC name for this compound is 5-amino-1-methyl-1H-pyrazole-4-carboxamide .


Synthesis Analysis

The synthesis of 1-methyl-1H-pyrazole-4-carboxamide and its derivatives has been reported in several studies . These compounds were synthesized and their structures were characterized by 1H NMR, 13C NMR, and HRMS .


Molecular Structure Analysis

The molecular structure of 1-methyl-1H-pyrazole-4-carboxamide has been characterized using various techniques such as 1H NMR and 13C NMR . In molecular docking studies, certain derivatives of this compound have shown the ability to form hydrogen bonds with specific proteins .

Scientific Research Applications

Application Summary

“1-methyl-1H-pyrazole-4-carboxamide” has been used in the synthesis of novel compounds with potential fungicidal properties . These compounds have been tested against various phytopathogenic fungi and have shown promising results .

Methods of Application

The compound is used in the synthesis of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides . These amides are then tested for their antifungal activity using in vitro mycelia growth inhibition assays .

Results or Outcomes

In one study, a compound known as N-(2-(5-bromo-1H-indazol-1-yl)phenyl)-3-(difluoro-methyl)-1-methyl-1H-pyrazole-4-carboxamide exhibited higher antifungal activity against seven phytopathogenic fungi than a commercial fungicide known as boscalid . In another study, four compounds exhibited more than 90% inhibition against Alternaria solani at 100 μg/mL, and one compound displayed 100% inhibition against Fusarium oxysporum at the same concentration .

Anticancer Research

Application Summary

“1-methyl-1H-pyrazole-4-carboxamide” has been used in the synthesis of compounds with potential anticancer properties . These compounds have been tested against various cancer cell lines and have shown promising results .

Methods of Application

The compound is used in the synthesis of novel pyrazole derivatives . These derivatives are then tested for their anticancer activity using in vitro cell viability assays .

Results or Outcomes

In one study, a compound displayed significant anticancer efficacy for HCT116 (IC50 = 0.39 ± 0.06 μM) and MCF-7 (IC50 = 0.46 ± 0.04 μM) cell lines . It also displayed inhibition of Aurora-A kinase with IC50 = 0.16 ± 0.03 µM .

Antibacterial Research

Application Summary

Pyrazole derivatives, such as “1-methyl-1H-pyrazole-4-carboxamide”, have been noted for their antibacterial properties . These compounds can be used to combat a variety of bacterial infections .

Methods of Application

The compound is used in the synthesis of novel pyrazole derivatives . These derivatives are then tested for their antibacterial activity using in vitro bacterial growth inhibition assays .

Results or Outcomes

While specific results for “1-methyl-1H-pyrazole-4-carboxamide” are not available, pyrazole derivatives in general have shown promising antibacterial activity .

Preparation of Guanidylated Hollow Fiber Membranes

Application Summary

“1-methyl-1H-pyrazole-4-carboxamide” can be used in the preparation of guanidylated hollow fiber membranes . These membranes have potential applications in various fields such as water treatment, gas separation, and biotechnology .

Methods of Application

The compound is used in the guanylation of amines to produce guanidylated hollow fiber membranes . The specific methods of application and experimental procedures would depend on the type of membrane being produced and its intended use .

Results or Outcomes

While specific results for “1-methyl-1H-pyrazole-4-carboxamide” are not available, guanidylated hollow fiber membranes in general have shown promising performance in their respective applications .

Peptide Synthesis

Application Summary

“1-methyl-1H-pyrazole-4-carboxamide” can be used in peptide synthesis . Peptides have a wide range of applications in biological research and drug development .

Methods of Application

The compound is used in the guanylation of amines, which is a key step in peptide synthesis . The specific methods of application and experimental procedures would depend on the type of peptide being synthesized and its intended use .

Results or Outcomes

While specific results for “1-methyl-1H-pyrazole-4-carboxamide” are not available, peptides synthesized using similar methods have been successfully used in various biological studies and drug development projects .

Future Directions

The future directions for 1-methyl-1H-pyrazole-4-carboxamide and its derivatives could involve further exploration of their antifungal activities . Some of these compounds have shown promising results against certain fungi, suggesting potential for further study .

properties

IUPAC Name

1-methylpyrazole-4-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7N3O/c1-8-3-4(2-7-8)5(6)9/h2-3H,1H3,(H2,6,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JHAHAUYJIIKYIC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20561880
Record name 1-Methyl-1H-pyrazole-4-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20561880
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

125.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-methyl-1H-pyrazole-4-carboxamide

CAS RN

89280-01-3
Record name 1-Methyl-1H-pyrazole-4-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20561880
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
141
Citations
A Zhang, Y Yang, Y Yue, K Tao, T Hou… - Chemistry & …, 2019 - Wiley Online Library
In continuation of our previous research on the development of novel pyrazole‐4‐carboxamide with potential antifungal activity, compound SCU2028, namely N‐[2‐[(3‐chlorophenyl)…
Number of citations: 8 onlinelibrary.wiley.com
S Du, Z Tian, D Yang, X Li, H Li, C Jia, C Che, M Wang… - Molecules, 2015 - mdpi.com
… Among them N-(2-(5-bromo-1H-indazol-1-yl)phenyl)-3-(difluoro-methyl)-1-methyl-1H-pyrazole-4-carboxamide (9m) exhibited higher antifungal activity against the seven …
Number of citations: 68 www.mdpi.com
L Qiao, PP Cai, ZH Shen, HK Wu, CX Tan… - Heterocyclic …, 2019 - degruyter.com
… , 3-(difluoromethyl)-N-(mesitylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxa-mide (7a) and 3-(difluoromethyl)-N-((3,5-dimethylphenyl) carbamoyl)-1-methyl-1H-pyrazole-4-carboxamide (…
Number of citations: 8 www.degruyter.com
XH Liu, L Qiao, ZW Zhai, PP Cai… - Pest management …, 2019 - Wiley Online Library
Background In recent years, carboxamide fungicides, targeting succinate dehydrogenase (SDH), have shown highly efficient and broad spectrum fungicidal activity. Structure–activity …
Number of citations: 83 onlinelibrary.wiley.com
Y Zhang, S Chan, R He, Y Liu, X Song, ZC Tu… - European Journal of …, 2022 - Elsevier
REarranged during Transfection (RET) is a validated target for anticancer drug discovery and two selective RET inhibitors were approved by US FDA in 2020. However, acquired …
Number of citations: 1 www.sciencedirect.com
PC Choudhary - Chemistry & Biology Interface, 2018 - search.ebscohost.com
A series of 3-(difluoromethyl)-1-methyl-pyrazole carboxamide derivatives were synthesized through a facile and efficient synthetic methodology using pyrazole acid 4a, amine 5a-5v …
Number of citations: 0 search.ebscohost.com
Y Zhao, N Yang, Y Deng, K Tao, H Jin… - Journal of Agricultural …, 2020 - ACS Publications
… The antifungal result showed that compound SCU2028, N-[2-[(3-chlorophenyl)amino]-phenyl]-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide, was equivalent to the …
Number of citations: 17 pubs.acs.org
Z Lei, J Yao, H Liu, X Bai, X Gao, Q Pan… - Current Issues in …, 2022 - mdpi.com
… )-yl)methyl)phenyl)-1-methyl-1H-pyrazole-4-carboxamide (6a 11 ) confirmed the structure of … )-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide (6a 16 ) also affected the mycelial …
Number of citations: 1 www.mdpi.com
B Yu, S Zhou, L Cao, Z Hao, D Yang… - Journal of Agricultural …, 2020 - ACS Publications
Succinate dehydrogenase (SDH) is regarded as a promising target for fungicide discovery. To continue our ongoing studies on the discovery of novel SDH inhibitors as fungicides, …
Number of citations: 57 pubs.acs.org
B Luo, W Zhou, X Zhang, P Zhao, X Zhang… - Journal of Molecular …, 2023 - Elsevier
To promote the discovery and development of novel SDHIs fungicides, a series of novel pyrazole-4-carboxamides 4a-t and aromatic carboxamides 8a-i with a hydrazine scaffold were …
Number of citations: 2 www.sciencedirect.com

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